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Compound of Interest

Compound Name: 3-Phenyl-oxindole

Cat. No.: B189304 Get Quote

Essential Safety and Handling Guide for 3-
Phenyl-oxindole
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Phenyl-oxindole, tailored for researchers, scientists, and professionals in drug development.

Adherence to these procedures is vital for ensuring laboratory safety and minimizing exposure

risks.

Chemical Identifier:

Compound Name 3-Phenyl-oxindole

Molecular Formula C₁₄H₁₁NO

CAS Number 3456-79-9

Molecular Weight 209.24 g/mol

Hazard Identification and GHS Classifications
3-Phenyl-oxindole is classified as a hazardous substance. All personnel must be aware of the

following GHS hazard statements before handling:

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Phenyl-oxindole
to prevent exposure.

Equipment Specifications Purpose

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn when there is a

significant risk of splashing.[2]

To protect eyes from dust

particles and splashes of

solutions.[2]

Hand Protection

Chemically resistant nitrile or

neoprene gloves. Gloves must

be inspected for tears or holes

before each use.[2]

To prevent skin contact and

absorption.[2]

Body Protection

A long-sleeved laboratory coat.

An additional chemical-

resistant apron is

recommended when handling

larger quantities.[2]

To protect skin and clothing

from spills and contamination.

[2]

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

as a fine powder outside of a

certified chemical fume hood.

[2]

To prevent inhalation of fine

dust particles.[2]
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Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following workflow is essential to minimize exposure and ensure a safe

laboratory environment. All handling of 3-Phenyl-oxindole should occur within a certified

chemical fume hood.[2]

1. Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Verify that all necessary PPE is readily accessible and in good condition.

Confirm the location of the nearest eyewash station and safety shower.

2. Donning PPE:

Put on all required PPE as specified in the table above before handling the compound.

3. Weighing and Handling:

Perform all weighing and transfers of solid 3-Phenyl-oxindole within the chemical fume

hood to contain any dust.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid material.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

Thoroughly clean the work area after use.

Decontaminate all equipment that came into contact with the chemical.

Properly dispose of all contaminated waste as outlined in the disposal plan.

5. Doffing PPE:
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Remove PPE in an order that minimizes the risk of cross-contamination (e.g., gloves first,

then lab coat, then eye protection).

Wash hands thoroughly with soap and water after removing all PPE.

Preparation Handling (in Fume Hood)

Post-Handling

Clean & Unclutter Fume Hood

Inspect & Prepare PPE

Locate Eyewash & Shower

Don All Required PPE

Weigh & Transfer Compound

Prepare Solutions (if needed)

Optional

Clean & Decontaminate Work Area

Dispose of Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for safely handling 3-Phenyl-oxindole.

Emergency Procedures
Situation Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Get

medical attention.[3][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[3][4]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[3][4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[3][4]

Spill

Evacuate the area. Avoid dust formation. Sweep

up and shovel into suitable, closed containers

for disposal. Do not let the product enter drains.

[3]

Disposal Plan
Proper disposal of 3-Phenyl-oxindole and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with 3-Phenyl-oxindole (e.g., used gloves, weigh

boats, paper towels) must be placed in a dedicated, clearly labeled hazardous waste

container.[2]

Liquid Waste: Solutions containing 3-Phenyl-oxindole should be collected in a separate,

labeled hazardous waste container for liquid chemical waste.[2]
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Container Disposal: Dispose of contents and container to an approved waste disposal plant.

[3][4] Handle uncleaned containers as you would the product itself. Do not mix with other

waste.

Waste Generation

Waste Collection

Final Disposal

Contaminated Solids
(Gloves, Weigh Boats, etc.)

Labeled Hazardous
Solid Waste Container

Contaminated Liquids
(Solutions, Rinsates)

Labeled Hazardous
Liquid Waste Container

Approved Waste
Disposal Plant
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Caption: Disposal workflow for 3-Phenyl-oxindole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-Phenyl-
oxindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189304#personal-protective-equipment-for-handling-
3-phenyl-oxindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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